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Compound of Interest

Compound Name: ZM323881 hydrochloride

CAS No.: 193000-39-4

Cat. No.: B15579555

Get Quote

For immediate reference, consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

ZM323881 hydrochloride, a potent and selective inhibitor of VEGFR-2, requires careful

handling and disposal due to its potential hazards. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals to ensure

the safe disposal of this compound.

Hazard Identification and Safety Precautions
ZM323881 hydrochloride is classified as harmful if swallowed.[1] It is crucial to adhere to

standard laboratory safety protocols when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Impermeable and resistant to the chemical.

Eye Protection: Safety glasses or goggles.
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Lab Coat: To protect from skin contact.

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Quantitative Data Summary
Property Value Reference

Molecular Weight 411.86 g/mol [2]

CAS Number 193000-39-4 [2][3]

Purity ≥98% (HPLC) [2][3]

Solubility in DMSO ~10 mg/mL [4]

Hazard Codes H302 (Harmful if swallowed) [4]

Precautionary Codes
P264, P270, P301 + P312,

P501
[4]

Step-by-Step Disposal Protocol
This protocol outlines the general procedure for the disposal of ZM323881 hydrochloride.

Always follow your institution's specific waste disposal guidelines.

Segregation of Waste:

Designate a specific, clearly labeled waste container for ZM323881 hydrochloride and

materials contaminated with it.

Do not mix with other chemical waste unless explicitly permitted by your EHS department.

Containerization:
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Use a chemically resistant, sealable container for solid waste.

For solutions, use a sealed, leak-proof container. Ensure the container is compatible with

the solvent used (e.g., DMSO).

Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

"ZM323881 hydrochloride"

Concentration and solvent (if in solution)

Date of accumulation start

Principal investigator's name and contact information

Storage of Waste:

Store the sealed waste container in a designated, secure area, away from incompatible

materials.

The storage area should be well-ventilated.

Disposal Request:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for pickup.

Provide them with all necessary information about the waste.

Important Considerations:

Do not dispose of ZM323881 hydrochloride down the drain or in regular trash.[1] This

compound is very toxic to aquatic life with long-lasting effects.
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Empty Containers: Uncleaned empty containers should be treated as hazardous waste and

disposed of according to official regulations.[1]

Spills: In case of a spill, absorb the material with an inert absorbent and collect it into a

suitable container for disposal. Avoid generating dust. Ensure proper ventilation.

Experimental Workflow and Signaling Pathway
Below are diagrams illustrating the general workflow for handling and disposing of ZM323881
hydrochloride, and its mechanism of action as a VEGFR-2 inhibitor.
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Caption: General laboratory workflow for handling and disposal of ZM323881 hydrochloride.
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Caption: Mechanism of action of ZM323881 hydrochloride as a VEGFR-2 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579555/docs#proper-disposal-of-zm323881-
hydrochloride-a-step-by-step-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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